Cas no 1805949-64-7 (4-Bromo-2-nitropyridine-5-sulfonamide)

• Product Name: 4-Bromo-2-nitropyridine-5-sulfonamide
• CAS No: 1805949-64-7
• MF: C₅H₄BrN₃O₄S
• MW: 282.07195854187
• CID: 4902032
• Update Time: 2025-06-30

4-Bromo-2-nitropyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-nitropyridine-5-sulfonamide

• Inchi： 1S/C5H4BrN3O4S/c6-3-1-5(9(10)11)8-2-4(3)14(7,12)13/h1-2H,(H2,7,12,13)
• InChI Key： AFFNEUQNJHOAHA-UHFFFAOYSA-N
• SMILES： BrC1C=C([N+](=O)[O-])N=CC=1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 321
• XLogP3: 0.3
• Topological Polar Surface Area: 127

Additional information on 4-Bromo-2-nitropyridine-5-sulfonamide

Comprehensive Overview of 4-Bromo-2-nitropyridine-5-sulfonamide (CAS No. 1805949-64-7): Properties, Applications, and Research Insights

4-Bromo-2-nitropyridine-5-sulfonamide (CAS No. 1805949-64-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitropyridine derivative combines a bromo substituent, a nitro group, and a sulfonamide moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound’s molecular formula, C₅H₄BrN₃O₄S, highlights its electron-deficient aromatic system, which is critical for interactions in medicinal chemistry. Its sulfonamide group enhances solubility and bioavailability, addressing a common challenge in small-molecule drug development. Recent studies have linked similar sulfonamide-pyridine hybrids to breakthroughs in antibacterial and anticancer agents, aligning with the growing demand for novel therapeutics amid antibiotic resistance and precision medicine trends.

In agrochemical applications, 4-Bromo-2-nitropyridine-5-sulfonamide serves as a precursor for crop protection agents. Its nitro-aromatic scaffold is pivotal in designing herbicides and fungicides with improved environmental profiles. As sustainability becomes a focal point in agriculture, this compound’s role in developing low-residue pesticides has been highlighted in patents and industry reports.

Synthetic routes to CAS 1805949-64-7 often involve halogenation and sulfonylation of pyridine cores, with optimization for yield and purity being a key research topic. Analytical techniques like HPLC and NMR are essential for characterizing this compound, as impurities can impact downstream applications. A 2023 study emphasized the importance of green chemistry principles in its production, reflecting broader industry shifts toward eco-friendly synthesis.

From a commercial perspective, 4-Bromo-2-nitropyridine-5-sulfonamide is available through specialty chemical suppliers, with pricing influenced by scale and purity (typically >95%). Its storage requires protection from light and moisture, underscoring the need for proper chemical handling protocols. Regulatory compliance, such as REACH registration, ensures its safe use in industrial and research settings.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models predict its potential as a kinase inhibitor scaffold, accelerating hit-to-lead optimization. Additionally, its relevance to COVID-19 research (e.g., viral protease inhibition) was explored in silico during the pandemic, though clinical validation remains pending.

For researchers, understanding the structure-activity relationship (SAR) of 4-Bromo-2-nitropyridine-5-sulfonamide is crucial. Its electrophilic sites enable diverse functionalizations, while the nitro group offers redox versatility. These attributes align with current high-throughput screening methodologies, making it a candidate for fragment-based drug design libraries.

In summary, CAS 1805949-64-7 represents a multifaceted tool for modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its adaptable reactivity and compatibility with sustainable chemistry goals. As interdisciplinary research grows, this compound is poised to play a pivotal role in addressing global health and environmental challenges.